Cas no 1201363-88-3 ((1R)-1-(3-fluoro-2-pyridyl)ethanamine)

• Product Name: (1R)-1-(3-fluoro-2-pyridyl)ethanamine
• CAS No: 1201363-88-3
• MF: C₇H₉FN₂
• MW: 140.158164739609
• CID: 5098080
• PubChem ID: 53487493
• Update Time: 2026-03-02

(1R)-1-(3-fluoro-2-pyridyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-fluoropyridin-2-yl)ethanamine
• (1R)-1-(3-fluoro-2-pyridyl)ethanamine

• Inchi： 1S/C7H9FN2/c1-5(9)7-6(8)3-2-4-10-7/h2-5H,9H2,1H3/t5-/m1/s1
• InChI Key： OQOGUSGSVBLLPD-RXMQYKEDSA-N
• SMILES： [C@H](N)(C1=NC=CC=C1F)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-1-(3-fluoro-2-pyridyl)ethanamine

Comprehensive Overview of (1R)-1-(3-fluoro-2-pyridyl)ethanamine (CAS No. 1201363-88-3): Properties, Applications, and Industry Relevance

(1R)-1-(3-fluoro-2-pyridyl)ethanamine, identified by its CAS number 1201363-88-3, is a chiral amine derivative with a fluorine-substituted pyridine ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activity. The presence of both a fluorine atom and a pyridine moiety in its molecular framework makes it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like (1R)-1-(3-fluoro-2-pyridyl)ethanamine has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers frequently search for terms such as "chiral amine synthesis", "fluoropyridine applications", and "CAS 1201363-88-3 supplier", reflecting the compound's relevance in drug discovery and material science. Its stereospecificity (1R configuration) further elevates its importance in asymmetric catalysis and enantioselective reactions.

The compound's physicochemical properties—including its moderate polarity, solubility in organic solvents, and stability under ambient conditions—make it suitable for diverse synthetic applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stereochemical integrity. Industry professionals often inquire about "scale-up synthesis of (1R)-1-(3-fluoro-2-pyridyl)ethanamine" or "regulatory compliance for fluorinated intermediates", highlighting its commercial and regulatory considerations.

Beyond pharmaceuticals, 1201363-88-3 finds utility in the development of advanced materials, such as liquid crystals and organic semiconductors. The integration of AI-driven molecular modeling has accelerated its exploration, with queries like "machine learning for pyridine derivative optimization" gaining traction. Environmental sustainability concerns also drive interest in "green synthesis routes for fluorinated amines", aligning with global trends toward eco-friendly chemistry.

In summary, (1R)-1-(3-fluoro-2-pyridyl)ethanamine exemplifies the intersection of innovation and practicality in modern chemistry. Its CAS 1201363-88-3 designation serves as a gateway to cutting-edge research, addressing challenges in drug development, material science, and sustainable manufacturing. As interdisciplinary collaborations grow, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.